![molecular formula C15H12N4OS B515523 6-(2-Furyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole CAS No. 929857-35-2](/img/structure/B515523.png)
6-(2-Furyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Overview
Description
6-(2-Furyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C15H12N4OS and its molecular weight is 296.3g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(2-Furyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(2-Furyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
929857-35-2 |
|---|---|
Product Name |
6-(2-Furyl)-3-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Molecular Formula |
C15H12N4OS |
Molecular Weight |
296.3g/mol |
IUPAC Name |
6-(furan-2-yl)-3-(2-phenylethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C15H12N4OS/c1-2-5-11(6-3-1)8-9-13-16-17-15-19(13)18-14(21-15)12-7-4-10-20-12/h1-7,10H,8-9H2 |
InChI Key |
RPRPZLSULBZPDC-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCC2=NN=C3N2N=C(S3)C4=CC=CO4 |
Canonical SMILES |
C1=CC=C(C=C1)CCC2=NN=C3N2N=C(S3)C4=CC=CO4 |
Origin of Product |
United States |
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